Cas no 156023-04-0 (methyl 4-(2-cyano-1-hydroxyethyl)benzoate)
156023-04-0 structure
Product Name:methyl 4-(2-cyano-1-hydroxyethyl)benzoate
CAS No:156023-04-0
Molecular Formula:C11H11NO3
Molecular Weight:205.21
CID:3800955
PubChem ID:10932608
methyl 4-(2-cyano-1-hydroxyethyl)benzoate Properties
Names and Identifiers
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- Benzoic acid, 4-(2-cyano-1-hydroxyethyl)-, methyl ester
- methyl 4-(2-cyano-1-hydroxyethyl)benzoate
- 156023-04-0
- EN300-1820448
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- InChIKey： BUKTUJROIIWXTA-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H11NO3/c1-15-11(14)9-4-2-8(3-5-9)10(13)6-7-12/h2-5,10,13H,6H2,1H3
Computed Properties
- Exact Mass: 205.07389321Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 205.07389321Da
- Heavy Atom Count: 15
- Complexity: 260
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 70.3Ų
methyl 4-(2-cyano-1-hydroxyethyl)benzoate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820448-0.05g |
methyl 4-(2-cyano-1-hydroxyethyl)benzoate |
156023-04-0 | 0.05g |
$707.0 | 2023-09-19 |
methyl 4-(2-cyano-1-hydroxyethyl)benzoate Related Literature
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1. Back cover
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Hao Wei,Jiwei Min,Yuhe Shen,Yaohui Du J. Mater. Chem. B, 2022,10, 9334-9348
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5. Front cover
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Yihan Shao,Laszlo Fusti Molnar,Yousung Jung,Jörg Kussmann,Christian Ochsenfeld,Shawn T. Brown,Andrew T.B. Gilbert,Lyudmila V. Slipchenko,Sergey V. Levchenko,Darragh P. O’Neill,Robert A. DiStasio Jr,Rohini C. Lochan,Tao Wang,Gregory J.O. Beran,Nicholas A. Besley,John M. Herbert,Ching Yeh Lin,Troy Van Voorhis,Siu Hung Chien,Alex Sodt,Ryan P. Steele,Vitaly A. Rassolov,Paul E. Maslen,Prakashan P. Korambath,Ross D. Adamson,Brian Austin,Jon Baker,Edward F. C. Byrd,Holger Dachsel,Robert J. Doerksen,Andreas Dreuw,Barry D. Dunietz,Anthony D. Dutoi,Thomas R. Furlani,Steven R. Gwaltney,Andreas Heyden,So Hirata,Chao-Ping Hsu,Gary Kedziora,Rustam Z. Khalliulin,Phil Klunzinger,Aaron M. Lee,Michael S. Lee,WanZhen Liang,Itay Lotan,Nikhil Nair,Baron Peters,Emil I. Proynov,Piotr A. Pieniazek,Young Min Rhee,Jim Ritchie,Edina Rosta,C. David Sherrill,Andrew C. Simmonett,Joseph E. Subotnik,H. Lee Woodcock III,Weimin Zhang,Alexis T. Bell,Arup K. Chakraborty,Daniel M. Chipman,Frerich J. Keil,Arieh Warshel,Warren J. Hehre,Henry F. Schaefer III,Jing Kong,Anna I. Krylov,Peter M. W. Gill Phys. Chem. Chem. Phys., 2006,8, 3172-3191
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Mitsuhiko Miyazaki,Akihiro Takeda,Shun-ichi Ishiuchi,Makoto Sakai,Otto Dopfer,Masaaki Fujii Phys. Chem. Chem. Phys., 2011,13, 2744-2747
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Federico Karagulian,Claudio A. Belis,Friedrich Lagler,Maurizio Barbiere,Michel Gerboles J. Environ. Monit., 2012,14, 2145-2153
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Amporn Sane,Shelby Taylor,Ya-Ping Sun,Mark C. Thies Chem. Commun., 2003, 2720-2721
156023-04-0 (methyl 4-(2-cyano-1-hydroxyethyl)benzoate) Related Products
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- 2439-04-5(5-Hydroxyisoquinoline)
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- 2426-54-2(2-(Diethylamino)-ethyl acrylate)
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